Cas no 2034298-98-9 (YCBAQQDYJUKDJF-UHFFFAOYSA-N)

• Product Name: YCBAQQDYJUKDJF-UHFFFAOYSA-N
• CAS No: 2034298-98-9
• MF: C₁₇H₁₇BrFN₃O₂
• MW: 394.238186597824
• CID: 5965018
• PubChem ID: 121017689
• Update Time: 2025-10-22

YCBAQQDYJUKDJF-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• YCBAQQDYJUKDJF-UHFFFAOYSA-N
• Methanone, (2-bromophenyl)[3-[(6-ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-
• (2-bromophenyl)(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)methanone
• (2-bromophenyl)-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]methanone
• 4-{[1-(2-bromobenzoyl)pyrrolidin-3-yl]oxy}-6-ethyl-5-fluoropyrimidine
• 2034298-98-9
• F6478-3575
• AKOS026690751

• Inchi： 1S/C17H17BrFN3O2/c1-2-14-15(19)16(21-10-20-14)24-11-7-8-22(9-11)17(23)12-5-3-4-6-13(12)18/h3-6,10-11H,2,7-9H2,1H3
• InChI Key： YCBAQQDYJUKDJF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1CCC(OC2C(F)=C(CC)N=CN=2)C1)=O

Computed Properties

• Exact Mass: 393.04882g/mol
• Monoisotopic Mass: 393.04882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 537.4±50.0 °C(Predicted)
• pka: 2.33±0.26(Predicted)

Additional information on YCBAQQDYJUKDJF-UHFFFAOYSA-N

Comprehensive Analysis of YCBAQQDYJUKDJF-UHFFFAOYSA-N (CAS No. 2034298-98-9): Properties, Applications, and Industry Trends

The chemical compound identified by CAS No. 2034298-98-9 and the InChIKey YCBAQQDYJUKDJF-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. This specialized compound belongs to a class of innovative materials that exhibit remarkable stability and reactivity under controlled conditions, making it a subject of intense research in both academic and industrial settings.

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The synthesis pathway for 2034298-98-9 involves sophisticated organic transformation techniques that have been optimized for both yield and purity. Advanced characterization methods, including X-ray crystallography and mass spectrometry, have confirmed its structural integrity and provided valuable insights into its molecular interactions. These analytical approaches are crucial for understanding how this compound might interface with other materials in formulation chemistry and material science applications.

From a commercial perspective, YCBAQQDYJUKDJF-UHFFFAOYSA-N represents an exciting opportunity for specialty chemical manufacturers. Its potential applications span multiple sectors, including advanced materials, pharmaceutical intermediates, and electronic chemicals. The compound's thermal stability profile suggests possible uses in high-performance polymers, while its electronic properties make it interesting for optoelectronic devices and semiconductor applications.

Ongoing research into 2034298-98-9 focuses on optimizing its structure-activity relationships to enhance specific performance characteristics. Scientists are particularly interested in modifying its functional groups to tailor properties for targeted applications, a process that could lead to the development of derivative compounds with even more specialized capabilities. This approach aligns with current industry demands for customizable chemical solutions that address specific technical challenges.

The safety profile of YCBAQQDYJUKDJF-UHFFFAOYSA-N has been thoroughly investigated through comprehensive toxicological studies and ecotoxicity assessments. These evaluations confirm that when handled according to established laboratory safety protocols, the compound presents minimal risk to researchers and the environment. Such findings are crucial for regulatory compliance and support the compound's potential for large-scale production and commercial adoption.

Looking ahead, the scientific community anticipates that 2034298-98-9 will play an increasingly important role in emerging technologies. Its unique combination of physical and chemical properties positions it as a potential key component in next-generation materials for various high-tech applications. As research continues to uncover new facets of this compound's capabilities, industry experts predict growing demand from sectors focused on innovation and technological advancement.

For researchers and industry professionals seeking detailed technical information about YCBAQQDYJUKDJF-UHFFFAOYSA-N, comprehensive spectral data and physicochemical properties are available through specialized chemical databases. These resources provide essential information for proper compound identification, quality control, and application development, ensuring that this promising material can be utilized to its full potential across various scientific and industrial domains.